Cas no 87967-66-6 (Quinoxaline, 6-(5-nitro-1H-benzimidazol-1-yl)-)

• Product Name: Quinoxaline, 6-(5-nitro-1H-benzimidazol-1-yl)-
• CAS No: 87967-66-6
• MF: C₁₅H₉N₅O₂
• MW: 291.264261960983
• CID: 649974
• PubChem ID: 13177509
• Update Time: 2025-04-19

Quinoxaline, 6-(5-nitro-1H-benzimidazol-1-yl)- Chemical and Physical Properties

Names and Identifiers

• Quinoxaline, 6-(5-nitro-1H-benzimidazol-1-yl)-
• 6-(5-nitrobenzimidazol-1-yl)quinoxaline
• 87967-66-6
• DTXSID20524910
• 6-(5-Nitro-1H-benzimidazol-1-yl)quinoxaline

• Inchi： 1S/C15H9N5O2/c21-20(22)11-2-4-15-14(8-11)18-9-19(15)10-1-3-12-13(7-10)17-6-5-16-12/h1-9H
• InChI Key： YYLHJNAPHZMJPD-UHFFFAOYSA-N
• SMILES： [O-][N+](C1C=CC2=C(C=1)N=CN2C1C=CC2C(C=1)=NC=CN=2)=O

Computed Properties

• Exact Mass: 291.07562455g/mol
• Monoisotopic Mass: 291.07562455g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 22
• Rotatable Bond Count: 1
• Complexity: 429
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 89.4Ų